Cas no 636-46-4 (4-Hydroxyisophthalic acid)

4-Hydroxyisophthalic acid structure
4-Hydroxyisophthalic acid structure
Product Name:4-Hydroxyisophthalic acid
CAS No:636-46-4
MF:C8H6O5
MW:182.130242824554
MDL:MFCD00010391
CID:39334
PubChem ID:12490
Update Time:2025-04-18

4-Hydroxyisophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxyisophthalic acid
    • 4-hydroxybenzene-1,3-dicarboxylic acid
    • 4-Hydroxyisophthalic acid (4-Hydroxybenzene-1,3-dicarboxylic acid)
    • 4-Hydroxyisophthalic Acid(Salicylic Acid RCB)
    • HYDROXYISOPHTHALIC ACID, 4-(RG)
    • 4-Hydroxy 1,3-benzenedicarboxylic acid
    • 4-Hydroxy-1,3-benzenedecarboxylic acid
    • Eupirina
    • 4-Hydroxy-m-phthalic acid
    • Isophthalic acid, 4-hydroxy-
    • 4-HIPA
    • 4-HYDROXY-1,3-BENZENEDICARBOXYLIC ACID
    • 1,3-Benzenedicarboxylic acid, 4-hydroxy-
    • 4-Hydroxy Isophthalic Acid
    • P87FF77O00
    • 4-hydroxyisophthalate
    • PubChem15046
    • 4-Hydroylisophthalic acid
    • 4-Hydroxyisophthalic acid;
    • Salicylic acid impurity B
    • MDL： MFCD00010391
    • Inchi： 1S/C8H6O5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9H,(H,10,11)(H,12,13)
    • InChI Key： BCEQKAQCUWUNML-UHFFFAOYSA-N
    • SMILES： OC1=CC=C(C(=O)O)C=C1C(=O)O
    • BRN： 2211981

Computed Properties

  • Exact Mass: 182.02200
  • Monoisotopic Mass: 182.021523
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.5
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • Color/Form: White solid
  • Density: 1.4411 (rough estimate)
  • Melting Point: >300°C
  • Boiling Point: 447.5 ℃ at 760 mmHg
  • Flash Point: 238.6 °C
  • Refractive Index: 1.5690 (estimate)
  • PSA: 94.83000
  • LogP: 0.78860
  • Merck: 4827
  • Solubility: Soluble in water.

4-Hydroxyisophthalic acid Security Information

4-Hydroxyisophthalic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

4-Hydroxyisophthalic acid Pricemore >>

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4-Hydroxyisophthalic acid Production Method

4-Hydroxyisophthalic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:636-46-4)4-Hydroxyisophthalic acid
Order Number:A21110
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:11
Price ($):255.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:636-46-4)4-Hydroxyisophthalicacid(AspirinImpurity)
Order Number:LE11594
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:636-46-4)4-Hydroxyisophthalicacid
Order Number:CRN0520
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com

4-Hydroxyisophthalic acid Related Literature

Related Categories

636-46-4 (4-Hydroxyisophthalic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:636-46-4)4-Hydroxyisophthalic acid
A21110
Purity:99%
Quantity:100g
Price ($):255.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:636-46-4)4-Hydroxyisophthalicacid(AspirinImpurity)
LE11594
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email